Cas no 27529-59-5 (Thiophene,tetrahydro-3,4-dimethoxy-, 1,1-dioxide)

• Product Name: Thiophene,tetrahydro-3,4-dimethoxy-, 1,1-dioxide
• CAS No: 27529-59-5
• MF: C₆H₁₂O₄S
• MW: 180.222081184387
• CID: 263580
• PubChem ID: 214010
• Update Time: 2025-04-19

Thiophene,tetrahydro-3,4-dimethoxy-, 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• Thiophene,tetrahydro-3,4-dimethoxy-, 1,1-dioxide
• 3,4-dimethoxythiolane 1,1-dioxide
• Thiophene, tetrahydro-3,4-dimethoxy-, 1,1-dioxide
• IDI1_009631
• 3,4-Dimethoxytetrahydrothiophene 1,1-dioxide
• 27529-59-5
• HMS1422A04
• 3,4-DIMETHOXY-TETRAHYDRO-THIOPHENE 1,1-DIOXIDE
• IFLab1_003524
• Tetrahydro-3,4-dimethoxythiophene 1,1-dioxide
• DTXSID10950209
• AKOS000526164
• VU0494010-1
• 3,4-Dimethoxy-1lambda~6~-thiolane-1,1-dione
• Thiophene, 3,4-dimethoxytetrahydro-, 1,1-dioxide
• F0802-0020
• 3,4-Dimethoxysulfolane
• SCHEMBL11770867

• Inchi： 1S/C6H12O4S/c1-9-5-3-11(7,8)4-6(5)10-2/h5-6H,3-4H2,1-2H3
• InChI Key： OSDHRUQHPRZLJH-UHFFFAOYSA-N
• SMILES： S1(CC(C(C1)OC)OC)(=O)=O

Computed Properties

• Exact Mass: 180.04566
• Monoisotopic Mass: 180.046
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.8
• Topological Polar Surface Area: 61Ų

Experimental Properties

• Density: 1.25
• Boiling Point: 324.4°Cat760mmHg
• Flash Point: 150°C
• Refractive Index: 1.471
• PSA: 52.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiolanes Thiolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiolanes